N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide
Overview
Description
N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide, also known as FTBC, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a hydrazine derivative that has been synthesized using various methods.
Scientific Research Applications
N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and diabetes. Studies have shown that N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has anti-inflammatory and anti-cancer properties. N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Mechanism of Action
N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide exerts its therapeutic effects by inhibiting various signaling pathways involved in cancer and inflammation. N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has been shown to have various biochemical and physiological effects. N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has been shown to reduce the levels of pro-inflammatory cytokines, including IL-1β, IL-6, and TNF-α. N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has also been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes, including superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has several advantages and limitations for lab experiments. One advantage is that N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has been shown to have low toxicity and high selectivity towards cancer cells. Another advantage is that N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide can be easily synthesized using various methods. One limitation is that N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has poor solubility in water, which can affect its bioavailability. Another limitation is that N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has not been extensively studied in clinical trials.
Future Directions
There are several future directions for the study of N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide. One direction is to further investigate the mechanism of action of N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide in cancer and inflammation. Another direction is to study the pharmacokinetics and pharmacodynamics of N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide in animal models and humans. Additionally, more studies are needed to determine the safety and efficacy of N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide in clinical trials.
Conclusion:
In conclusion, N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has been shown to have anti-inflammatory and anti-cancer properties and exerts its effects by inhibiting various signaling pathways involved in cancer and inflammation. N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide has several advantages and limitations for lab experiments, and there are several future directions for the study of N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide.
properties
IUPAC Name |
1-(furan-2-ylmethyl)-3-[(3,4,5-trimethoxybenzoyl)amino]thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O5S/c1-21-12-7-10(8-13(22-2)14(12)23-3)15(20)18-19-16(25)17-9-11-5-4-6-24-11/h4-8H,9H2,1-3H3,(H,18,20)(H2,17,19,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQULMXBRNHZCBC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NNC(=S)NCC2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-furylmethyl)-2-(3,4,5-trimethoxybenzoyl)hydrazinecarbothioamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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